Cas no 105323-52-2 (3-(4-hydrazinylphenyl)propanoic acid hydrochloride)

• Product Name: 3-(4-hydrazinylphenyl)propanoic acid hydrochloride
• CAS No: 105323-52-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD12922973
• CID: 3160471
• PubChem ID: 46741447
• Update Time: 2025-06-08

3-(4-hydrazinylphenyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydrazinophenyl)propanoic acid hydrochloride
• 3-(4-hydrazinylphenyl)propanoic acid hydrochloride

• MDL： MFCD12922973
• Inchi： 1S/C9H12N2O2/c10-11-8-4-1-7(2-5-8)3-6-9(12)13/h1-2,4-5,11H,3,6,10H2,(H,12,13)
• InChI Key： AMMPQWOKQYHCHO-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-hydrazinylphenyl)propanoic acid hydrochloride

Professional Introduction to 3-(4-hydrazinylphenyl)propanoic acid hydrochloride (CAS No. 105323-52-2)

3-(4-hydrazinylphenyl)propanoic acid hydrochloride, a compound with the CAS number 105323-52-2, is a significant chemical entity in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a hydrazinylphenyl moiety and a carboxylic acid hydrochloride salt form makes it an intriguing candidate for further exploration, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 3-(4-hydrazinylphenyl)propanoic acid hydrochloride consists of a phenyl ring substituted with a hydrazine group at the para position, connected to a propanoic acid moiety that is further converted into its hydrochloride salt. This structural configuration imparts specific chemical reactivity and biological activity, making it a valuable intermediate in the development of drugs targeting various diseases. The compound's ability to participate in hydrogen bonding and its solubility profile in aqueous solutions enhance its utility in pharmaceutical formulations.

In recent years, there has been growing interest in the development of hydrazine-based compounds due to their diverse pharmacological properties. Studies have shown that hydrazinylphenyl derivatives exhibit significant potential in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. For instance, research has highlighted the anti-inflammatory effects of compounds containing the hydrazinylphenyl group, suggesting their role in modulating immune responses and reducing oxidative stress.

The hydrochloride salt form of 3-(4-hydrazinylphenyl)propanoic acid enhances its pharmacokinetic properties, improving solubility and bioavailability. This is particularly crucial for oral and injectable drug formulations, where high solubility is often required for effective absorption and distribution within the body. The compound's stability under various storage conditions also makes it a practical choice for industrial-scale production and clinical trials.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 3-(4-hydrazinylphenyl)propanoic acid hydrochloride. Molecular docking studies have identified potential binding interactions with target proteins, providing insights into its mechanism of action. These studies have been complemented by experimental validations, confirming the compound's efficacy in preclinical models. Such findings are pivotal in guiding the design of next-generation drugs with improved therapeutic profiles.

The synthesis of 3-(4-hydrazinylphenyl)propanoic acid hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has streamlined the production process. These techniques not only improve efficiency but also minimize byproduct formation, making the synthesis more environmentally sustainable.

The pharmaceutical industry continues to explore novel applications for 3-(4-hydrazinylphenyl)propanoic acid hydrochloride beyond its initial discovered uses. Ongoing research aims to uncover new therapeutic potentials, particularly in areas such as neurodegenerative diseases and cancer treatment. The compound's ability to interact with biological targets suggests its versatility in addressing multiple health challenges.

In conclusion, 3-(4-hydrazinylphenyl)propanoic acid hydrochloride (CAS No. 105323-52-2) is a promising compound with significant implications in medicinal chemistry. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in the advancement of modern therapeutics.